2-Bromo-6-(dimethylamino)benzonitrile
Overview
Description
2-Bromo-6-(dimethylamino)benzonitrile, commonly known as BDB, is a chemical compound that belongs to the family of substituted phenylethylamines. BDB is a psychoactive compound that has been used in scientific research to study its effects on the central nervous system.
Mechanism of Action
BDB acts by binding to the serotonin transporter and inhibiting the reuptake of serotonin. This leads to an increase in the levels of serotonin in the synaptic cleft, which activates serotonin receptors and produces a variety of physiological and psychological effects.
Biochemical and Physiological Effects:
BDB has been found to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces euphoria, empathy, and increased sociability. BDB has been shown to have a lower potential for abuse and dependence compared to other psychoactive compounds such as MDMA.
Advantages and Limitations for Lab Experiments
BDB has several advantages for use in lab experiments. It has a lower potential for abuse and dependence compared to other psychoactive compounds, making it safer to handle. It is also relatively easy to synthesize and purify. However, BDB has some limitations, including its limited solubility in water and its short duration of action.
Future Directions
There are several future directions for research on BDB. One area of interest is its potential therapeutic use in the treatment of various psychiatric and neurological disorders, including depression, anxiety, and PTSD. Another area of research is the development of new analogs of BDB with improved pharmacological properties. Further studies are also needed to investigate the long-term effects of BDB use and its potential toxicity.
Conclusion:
In conclusion, BDB is a psychoactive compound that has been used in scientific research to study its effects on the central nervous system. It acts as a serotonin releasing agent and produces a range of biochemical and physiological effects. BDB has several advantages for use in lab experiments, but also has some limitations. There are several future directions for research on BDB, including its potential therapeutic use and the development of new analogs with improved pharmacological properties.
Scientific Research Applications
BDB has been used in scientific research to study its effects on the central nervous system. It has been found to act as a serotonin releasing agent, which means that it increases the levels of serotonin in the brain. This makes it useful in studying the role of serotonin in various physiological and pathological conditions.
properties
IUPAC Name |
2-bromo-6-(dimethylamino)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2/c1-12(2)9-5-3-4-8(10)7(9)6-11/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSQKHXKDOBKTSC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=C(C(=CC=C1)Br)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001276086 |
Source
|
| Record name | Benzonitrile, 2-bromo-6-(dimethylamino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001276086 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1365271-61-9 |
Source
|
| Record name | Benzonitrile, 2-bromo-6-(dimethylamino)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1365271-61-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzonitrile, 2-bromo-6-(dimethylamino)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001276086 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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